N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide

• Molecular Formula: C22H19ClN2O4
• Molecular Weight: 410.8 g/mol
• IUPAC Name: N-[4-[(3-chlorobenzoyl)amino]phenyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C22H19ClN2O4/c1-28-18-7-4-8-19(29-2)20(18)22(27)25-17-11-9-16(10-12-17)24-21(26)14-5-3-6-15(23)13-14/h3-13H,1-2H3,(H,24,26)(H,25,27)
• InChI Key: WIAHRTWXPPMTRU-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl

Description

N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide, also known as ML239, is a small molecule inhibitor that has gained attention in the scientific community as a potential therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide involves the inhibition of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair. N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide binds to the ATP-binding site of CK2, thereby inhibiting its activity.
Biochemical and Physiological Effects:
N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, reduce the accumulation of amyloid beta plaques in Alzheimer's disease, and protect dopaminergic neurons from oxidative stress-induced damage in Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its potential therapeutic applications in various diseases. However, N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the research on N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to study the pharmacokinetics and pharmacodynamics of N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide in vivo to determine its efficacy and safety as a therapeutic agent. Additionally, further research is needed to elucidate the molecular mechanisms underlying the therapeutic effects of N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide in various diseases.

Synthesis Methods

The synthesis of N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide involves a series of chemical reactions that include the reaction of 3-chlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-aminophenol to form the amide product, which is further reacted with 2,6-dimethoxybenzoyl chloride to yield N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide.

Scientific Research Applications

N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In Alzheimer's disease, N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide has been shown to reduce the accumulation of amyloid beta plaques, which are the hallmark of the disease. In Parkinson's disease, N-{4-[(3-chlorobenzoyl)amino]phenyl}-2,6-dimethoxybenzamide has been shown to protect dopaminergic neurons from oxidative stress-induced damage.